N-(2,3-Dimethylbenzyl)cyclopropanamine
Cat. No. B1462173
Key on ui cas rn:
625437-38-9
M. Wt: 175.27 g/mol
InChI Key: CRIMYHBFDHWKQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][c:2]1[c:3]([CH:4]=[O:5])[cH:6][cH:7][cH:8][c:9]1[CH3:10].[CH:11]1([NH2:14])[CH2:12][CH2:13]1>>[CH3:1][c:2]1[c:3]([CH2:4][NH:14][CH:11]2[CH2:12][CH2:13]2)[cH:6][cH:7][cH:8][c:9]1[CH3:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cccc(C=O)c1C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NC1CC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cccc(CNC2CC2)c1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
